(Z)-2-cyano-N-(oxolan-2-ylmethyl)-3-phenylprop-2-enamide

• IUPAC Name: (Z)-2-cyano-N-(oxolan-2-ylmethyl)-3-phenylprop-2-enamide
• InChI: InChI=1S/C15H16N2O2/c16-10-13(9-12-5-2-1-3-6-12)15(18)17-11-14-7-4-8-19-14/h1-3,5-6,9,14H,4,7-8,11H2,(H,17,18)/b13-9-
• InChI Key: CRIJCIUXQNALSR-LCYFTJDESA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)C(=CC2=CC=CC=C2)C#N
• Isomeric SMILES: C1CC(OC1)CNC(=O)/C(=C\C2=CC=CC=C2)/C#N
• Molecular Formula: C15H16N2O2
• Molecular Weight: 256.30 g/mol

Description

(Z)-2-cyano-N-(oxolan-2-ylmethyl)-3-phenylprop-2-enamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential use in various applications. This compound is also known as CX-5461 and is a small molecule inhibitor of RNA polymerase I transcription.

Scientific Research Applications

Antioxidant Potential

(a) Background: Antioxidants play a crucial role in protecting cells from oxidative damage caused by free radicals. They are essential for maintaining overall health and preventing various diseases.

(b) EN300-26580615 as an Antioxidant: has explored the antioxidant potential of EN300-26580615. It was evaluated alongside positive controls like ascorbic acid (vitamin C). Notably, Emericellopsis maritima and Trichoderma harzianum, both marine fungi associated with red algae, exhibited strong DPPH antioxidant scavenging activities. Their half-maximal inhibitory concentrations (IC50) were 16.5 ± 1.2 and 12.2 ± 2.6, respectively, comparable to ascorbic acid.

Immunostimulant Potential

(a) White Shrimp Immune Response: Researchers also investigated EN300-26580615’s impact on white shrimp. They assessed cytotoxicity, growth performance, immune efficacy, and disease resistance. Preliminary results indicated positive effects, emphasizing its potential as an immunostimulant.